Cas no 901021-91-8 (1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901021-91-8
• MF: C₂₄H₁₉N₃O
• MW: 365.427165269852
• CID: 6293373
• PubChem ID: 20852709
• Update Time: 2025-06-08

1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• F3407-1448
• 1-(4-methoxyphenyl)-7-methyl-3-phenylpyrazolo[4,3-c]quinoline
• 901021-91-8
• AKOS001796024
• 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C24H19N3O/c1-16-8-13-20-22(14-16)25-15-21-23(17-6-4-3-5-7-17)26-27(24(20)21)18-9-11-19(28-2)12-10-18/h3-15H,1-2H3
• InChI Key： QEPCQQLNBCDYHM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C2C3C=CC(C)=CC=3N=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 365.152812238g/mol
• Monoisotopic Mass: 365.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline

Introduction to 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-91-8)

1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-91-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 4-methoxyphenyl, 7-methyl, and 3-phenyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline involves a series of well-defined chemical reactions, typically starting from readily available starting materials. The key steps in its synthesis include the formation of the pyrazole ring, followed by the introduction of the quinoline moiety and subsequent functional group modifications. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research and development activities.

In terms of its biological activity, 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has been extensively studied for its potential as a therapeutic agent. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, it has demonstrated potent antioxidant activity, which further enhances its therapeutic potential.

Beyond its anti-inflammatory and antioxidant properties, 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has also been investigated for its anticancer effects. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline have also been evaluated to assess its suitability for clinical use. Initial studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential for oral administration in therapeutic settings. However, further studies are needed to optimize its pharmacokinetic properties and ensure optimal drug delivery.

In addition to its therapeutic applications, 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has also been explored for its use in diagnostic imaging. Recent research has demonstrated that this compound can be labeled with radioisotopes such as technetium or iodine to create radiopharmaceuticals for imaging purposes. These radiolabeled derivatives have shown promise in detecting and monitoring various diseases, including cancer and inflammatory conditions.

The safety profile of 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline is another critical aspect that has been extensively studied. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct thorough safety assessments to identify any potential adverse effects before advancing to clinical trials.

In conclusion, 1-(4-methoxyphenyl)-7-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-91-8) is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.